(2-naphthylsulfonyl)acetic acid
Overview
Description
(2-naphthylsulfonyl)acetic acid (NSAA) is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. NSAA is a nonsteroidal anti-inflammatory drug (NSAID) that has been used for its analgesic and anti-inflammatory properties. In recent years, NSAA has been studied extensively for its potential use in the fields of cancer research, drug delivery, and material science.
Mechanism of Action
(2-naphthylsulfonyl)acetic acid exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the synthesis of prostaglandins, which are involved in the inflammatory response. (2-naphthylsulfonyl)acetic acid inhibits the activity of COX enzymes, thereby reducing the production of prostaglandins and the inflammatory response.
Biochemical and Physiological Effects:
(2-naphthylsulfonyl)acetic acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects. (2-naphthylsulfonyl)acetic acid has also been shown to have potential applications in cancer research, drug delivery, and material science.
Advantages and Limitations for Lab Experiments
(2-naphthylsulfonyl)acetic acid has several advantages for lab experiments. (2-naphthylsulfonyl)acetic acid is readily available and can be synthesized using a simple method. (2-naphthylsulfonyl)acetic acid has also been shown to have potential applications in various fields. However, (2-naphthylsulfonyl)acetic acid also has some limitations. (2-naphthylsulfonyl)acetic acid can be toxic at high doses and can cause gastrointestinal side effects.
Future Directions
There are several future directions for (2-naphthylsulfonyl)acetic acid research. (2-naphthylsulfonyl)acetic acid can be studied further for its potential use in cancer research. (2-naphthylsulfonyl)acetic acid can also be studied for its potential use in drug delivery and material science. Further research can be conducted to optimize the synthesis method for (2-naphthylsulfonyl)acetic acid and to reduce its toxicity. Overall, (2-naphthylsulfonyl)acetic acid has the potential to be a valuable tool in various fields and warrants further research.
Scientific Research Applications
(2-naphthylsulfonyl)acetic acid has been extensively studied for its potential use in cancer research. Studies have shown that (2-naphthylsulfonyl)acetic acid can inhibit the growth of cancer cells and induce apoptosis in cancer cells. (2-naphthylsulfonyl)acetic acid has also been shown to have potential applications in drug delivery. (2-naphthylsulfonyl)acetic acid can be used as a carrier for drug molecules, which can be released in a controlled manner. (2-naphthylsulfonyl)acetic acid has also been studied for its potential use in material science. (2-naphthylsulfonyl)acetic acid can be used to synthesize polymers, which can be used in various applications.
properties
IUPAC Name |
2-naphthalen-2-ylsulfonylacetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10O4S/c13-12(14)8-17(15,16)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKHDCRVCMRBIRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201288277 |
Source
|
| Record name | 2-(2-Naphthalenylsulfonyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201288277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Naphthylsulfonyl)acetic acid | |
CAS RN |
15295-72-4 |
Source
|
| Record name | 2-(2-Naphthalenylsulfonyl)acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15295-72-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(2-Naphthalenylsulfonyl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201288277 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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